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Compound of Interest

Compound Name: Chlorpyrifos oxon

Cat. No.: B129026 Get Quote

This guide provides critical safety protocols and logistical procedures for researchers,

scientists, and drug development professionals working with Chlorpyrifos oxon. Adherence to

these guidelines is essential to mitigate the risks associated with this highly toxic compound.

Chlorpyrifos oxon is the active metabolite of the organophosphate insecticide chlorpyrifos and

is a potent acetylcholinesterase (AChE) inhibitor.[1][2][3] Acute exposure can lead to a

cholinergic crisis, characterized by symptoms such as headache, dizziness, blurred vision,

nausea, respiratory difficulty, paralysis, convulsions, and coma.[4][5] Therefore, stringent safety

measures must be implemented during handling, storage, and disposal.

Hazard Identification and Physical Properties
Chlorpyrifos oxon is classified as highly toxic.[2][6] Below is a summary of its key

characteristics.
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Property Value

Chemical Name diethyl (3,5,6-trichloropyridin-2-yl) phosphate

CAS Number 5598-15-2

Molecular Formula C₉H₁₁Cl₃NO₄P

Molecular Weight 334.52 g/mol

Appearance Colorless Crystalline Solid

Melting Point 41.3 °C (106.34 °F)

Storage Temperature -18°C

Sources:[7][8][9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment must be worn at all times when handling Chlorpyrifos oxon.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Respiratory NIOSH-approved respirator

For handling powders or

creating solutions, use a full-

face respirator with an organic

vapor/pesticide cartridge or a

NIOSH-approved dust/mist

filtering respirator (e.g., N95).

[1][5][6][10] A fit test is

necessary before first use.[10]

Hand Chemical-resistant gloves

Use two pairs of chemical-

resistant gloves (e.g., nitrile,

neoprene, or viton).[1][6][11]

Never use leather or cotton

gloves.[10] Inspect gloves for

leaks before use and wash the

outside of gloves before

removing them.[5][12]

Eye
Chemical safety goggles and

face shield

Wear snug-fitting, non-fogging

chemical goggles.[10] For

mixing or pouring, a full-face

shield should be worn over the

goggles to protect against

splashes.[10][12]

Body Protective clothing and apron

Wear a long-sleeved lab coat

or a disposable gown.[1][6] For

mixing and loading, a

chemical-resistant apron

should be worn over other

protective clothing.[11][13]

Coveralls should be buttoned

to the neck and wrist.[11]

Foot Chemical-resistant footwear Wear closed-toed shoes.[6]

When there is a risk of spills,

use chemical-resistant boots or
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shoe coverings. Pant legs

should be worn outside of

boots to prevent chemicals

from running inside.[13]

Operational Plan: Handling and Disposal
Step-by-Step Handling Protocol
All handling of Chlorpyrifos oxon, including dilutions and preparation of administrations, must

be conducted within a certified chemical fume hood.[6]

Preparation: Before starting, ensure an eyewash station and safety shower are accessible.

[4][5] Cover the work surface with absorbent, plastic-backed disposable bench paper.[1]

Weighing:

Tare an empty, sealable container within the chemical fume hood.

Transfer the approximate required quantity of Chlorpyrifos oxon into the tared container.

Securely cap the container before removing it from the hood to weigh.

Solution Preparation:

Return the capped container to the chemical fume hood.

Add the appropriate solvent to achieve the desired concentration.

All material should only be removed from vials using a closed syringe. Needles should not

be recapped without a remote recapping device.[6]

Post-Handling: After handling, wash hands, arms, and face thoroughly with soap and water.

[6] Any protective clothing that has come into contact with the material must be properly

disposed of or laundered on-site separately from other laundry.[6][14]

Spill and Accident Procedures
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In the event of exposure or a spill, immediate action is critical.

Exposure Route First Aid Instructions

Skin Contact

Immediately remove all contaminated clothing.

[12] Drench the affected skin area with water for

at least 15 minutes, then wash thoroughly with

soap and water.[12][14][15] Seek immediate

medical attention.

Eye Contact

Hold the eyelid open and immediately flush the

eye with clean, running water for at least 15-20

minutes.[4][14][15] Do not use any chemicals or

eye drops unless instructed by a medical

professional. Seek immediate medical attention.

Inhalation

Move the victim to fresh air immediately.[14][15]

If the victim has stopped breathing, provide

artificial respiration if you are trained to do so.

[14][15] Call 911 for emergency medical help.

Ingestion

Call a poison control center (1-800-222-1222) or

doctor immediately for treatment advice.[15][16]

Do not induce vomiting unless told to do so by

medical personnel.[14]

For spills, evacuate the area of personnel not wearing appropriate PPE.[17] Absorb liquid spills

with vermiculite, dry sand, or other non-combustible absorbent material and place it into sealed

containers for disposal.[17]

Waste Disposal Plan
All waste materials must be treated as hazardous waste.

Chemical Waste: Unused Chlorpyrifos oxon and solutions must be collected and disposed

of as chemical waste in labeled hazardous waste containers.[1][6]

Contaminated Materials: All disposable items that have come into contact with Chlorpyrifos
oxon, including gloves, bench paper, and pipette tips, must be placed in a sealed bag and
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disposed of as hazardous waste.[1][6]

Glassware: If non-disposable glassware is used, it must be rinsed with a detergent solution

before washing. This rinsate must be collected and disposed of as chemical waste.[1]

Containers: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate

must be collected and disposed of as hazardous waste.[18]

Disposal must be carried out in accordance with all local, state, and federal regulations.[7][17]

Workflow for Safe Handling of Chlorpyrifos Oxon

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ehs.utoronto.ca/wp-content/uploads/2015/10/Working-with-Chlorpyrifos-and-Chlorpyrifos-treated-animals.pdf
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/09/Chlorpyrifosoxon.doc
https://ehs.utoronto.ca/wp-content/uploads/2015/10/Working-with-Chlorpyrifos-and-Chlorpyrifos-treated-animals.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp84-c4.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/MET-11459B%20English%20SDS%20US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0426.pdf
https://www.benchchem.com/product/b129026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling (in Fume Hood)

3. Decontamination & Disposal

4. Final Steps

Verify fume hood certification
& cover work surface

Don all required PPE:
- Dual Nitrile Gloves

- Respirator
- Goggles & Face Shield

- Lab Coat/Gown

Weigh solid in a
closed container

Proceed to handling

Prepare solution using
a closed syringe system

Wipe down all surfaces
 in the fume hood

After experiment

Collect all waste:
- Liquid Chemical Waste

- Contaminated Solids (PPE, paper)
- Rinsate from Glassware

Place in labeled, sealed
hazardous waste containers

Remove PPE carefully

After cleanup

Wash hands, face,
and arms thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chlorpyrifos oxon in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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